12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

• Molecular Formula: C24H24ClNO5
• Molecular Weight: 441.9 g/mol
• IUPAC Name: 12-chloro-3-[(3,4-dimethoxyphenyl)methyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• InChI: InChI=1S/C24H24ClNO5/c1-28-20-8-7-14(9-21(20)29-2)11-26-12-18-22-17(10-19(25)23(18)30-13-26)15-5-3-4-6-16(15)24(27)31-22/h7-10H,3-6,11-13H2,1-2H3
• InChI Key: WJDGBMFIEZIKLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CC3=C4C(=CC(=C3OC2)Cl)C5=C(CCCC5)C(=O)O4)OC

Description

This compound is a benzoxazinone derivative fused with chromeno and bicyclic ring systems. Key structural features include:

• A 12-chloro substituent on the chromeno ring.
• A 3,4-dimethoxybenzyl group attached to the oxazinone core.
• A complex polycyclic framework with seven- and six-membered rings.

The 3,4-dimethoxybenzyl group distinguishes it from analogs with simpler substituents, likely influencing electronic properties and steric interactions .

Preparation Methods

The synthesis of 12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one involves multiple steps, including the formation of the benzochromenooxazin core and the introduction of the chloro and dimethoxybenzyl groups. The synthetic route typically starts with the preparation of the benzochromenooxazin core through a cyclization reaction. The chloro group is then introduced via a chlorination reaction, and the dimethoxybenzyl group is added through a nucleophilic substitution reaction. Industrial production methods may involve optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium cyanide.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, leading to the cleavage of specific bonds and the formation of smaller fragments.

Scientific Research Applications

12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: Researchers study the compound’s interactions with biological molecules, such as proteins and nucleic acids, to understand its potential as a therapeutic agent or biochemical probe.

Medicine: The compound’s pharmacological properties are investigated for potential use in drug development, particularly for targeting specific molecular pathways involved in diseases.

Mechanism of Action

The mechanism of action of 12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit or activate certain enzymes, affecting metabolic pathways and cellular processes. The exact molecular targets and pathways involved depend on the specific context and application being studied.

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogs

Compound Name	Substituent on Benzyl Group	Chloro Position	Core Structure	Reference
12-Chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one	3,4-dimethoxy	12	Benzo[3,4]chromeno-oxazinone	Target
12-Chloro-3-(4-methylbenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one	4-methyl	12	Benzo[3,4]chromeno-oxazinone
3-(4-Chlorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopenta[3,4]chromeno[8,7-e][1,3]oxazin-6(7H)-one	4-chloro	N/A	Cyclopenta-chromeno-oxazinone
9-(2-Chlorobenzylidene)-5-(2-chlorophenyl)-2-phenyl-...chromeno[2,3-d]pyrimidin-4-one	2-chlorobenzylidene	Multiple	Chromeno-pyrimidinone

Key Observations :

• The 12-chloro position is conserved in some analogs (e.g., ), suggesting a role in stabilizing the chromeno ring system.

Physicochemical and Material Properties

Polymerization Behavior

Benzoxazines are known for low shrinkage during curing. demonstrates that substituents on the benzoxazine core influence polymerization-induced volume changes:

• Bulky groups (e.g., 3,4-dimethoxybenzyl ) may reduce crosslinking density, leading to lower shrinkage compared to smaller substituents like methyl .
• The chloro substituent could enhance thermal stability via halogen bonding, though this is speculative without direct data .

Solubility and Reactivity

• Methoxy groups improve solubility in polar solvents (e.g., DMSO, acetone) compared to chloro or methyl analogs.
• The electron-rich dimethoxybenzyl group may increase susceptibility to electrophilic substitution reactions.

Antioxidant Potential

shows that ortho-dihydroxy groups on aromatic rings enhance DPPH radical scavenging (e.g., IC50 = 5.01 μg/mL for tea-derived compounds). In contrast, the target compound’s dimethoxy groups lack free hydroxyls, likely reducing antioxidant activity .

Pharmacological Hypotheses

• Structural similarities to chromeno-pyrimidinones () suggest possible kinase inhibition or antimicrobial activity, though experimental validation is needed.

Biological Activity

The compound 12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one is a complex heterocyclic structure that has garnered interest due to its potential biological activities. This article reviews the available literature on its synthesis and biological evaluations, focusing on its anticancer properties and other pharmacological effects.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}ClN_{1}O_{4}$, indicating a significant presence of heteroatoms that contribute to its biological activity. The presence of the chlorine atom and dimethoxybenzyl group suggests potential interactions with biological targets.

Biological Activity Overview

Research on similar compounds indicates that derivatives of the benzochromene and oxazine structures often exhibit a range of biological activities including:

• Anticancer Activity : Many compounds in this class have shown promise in inhibiting cancer cell proliferation.
• Antioxidant Effects : These compounds may also possess antioxidant properties that protect against cellular damage.
• Anti-inflammatory Properties : Some derivatives have been noted for their ability to reduce inflammation.

Anticancer Activity

A study focusing on similar benzodioxole derivatives demonstrated significant cytotoxic effects against various cancer cell lines. The MTS assay was employed to evaluate the cytotoxicity of synthesized compounds against HeLa and Hep3B cells. For instance:

Compound	Cell Line	IC50 (µM)	Mechanism
2a	Hep3B	15.6	Induces apoptosis
2b	HeLa	20.3	Cell cycle arrest in G2-M phase

These findings suggest that the compound may similarly inhibit cell growth through apoptosis or cell cycle modulation.

Antioxidant Activity

The antioxidant potential was assessed using the DPPH radical scavenging assay. Compounds with similar structures showed varying degrees of activity:

Compound	DPPH Scavenging Activity (%)
2a	78%
2b	65%

The results indicate that these compounds can effectively neutralize free radicals, contributing to their protective effects against oxidative stress.

Mechanistic Insights

The mechanism of action for compounds related to 12-chloro-3-(3,4-dimethoxybenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one likely involves interaction with cellular signaling pathways. For example:

• Inhibition of Kinases : Many anticancer agents target kinases involved in cell proliferation.
• Modulation of Apoptotic Pathways : The ability to induce apoptosis is crucial for anticancer efficacy.